Cas no 28447-81-6 (6-chloro-2-oxo-2H-chromene-3-carbonitrile)

• Product Name: 6-chloro-2-oxo-2H-chromene-3-carbonitrile
• CAS No: 28447-81-6
• MF: C₁₀H₄ClNO₂
• MW: 205.597261428833
• CID: 239675
• PubChem ID: 782693
• Update Time: 2025-04-19

6-chloro-2-oxo-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile,6-chloro-2-oxo-
• 6-Chlor-3-cyan-cumarin
• 6-Chloro-2-oxo-2H-chromene-3-carbonitrile
• 6-chloro-3-cyano-2-oxo-2H-1-benzopyran
• 6-chloro-3-cyanocoumarin
• AC1LFRF5
• AC1Q3RNO
• AR-1H1272
• CTK4G1431
• STOCK3S-37690
• 6-chloro-2-oxochromene-3-carbonitrile
• AKOS000638222
• 3,3-CARBONYLBIS(7-METHOXYCOUMARIN)
• SCHEMBL3079094
• 28447-81-6
• DTXSID30354806
• F0341-0068
• CHEMBL4088382
• BDBM50259885
• 6-chloro-2-oxo-2H-chromene-3-carbonitrile

• Inchi： 1S/C10H4ClNO2/c11-8-1-2-9-6(4-8)3-7(5-12)10(13)14-9/h1-4H
• InChI Key： VPKFUFWLNZVICO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C#N)C(=O)O2

Computed Properties

• Exact Mass: 204.99312
• Monoisotopic Mass: 204.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives